Cas no 83826-10-2 (Butanedioic acid, decyl-, dimethyl ester)

• Product name: Butanedioic acid, decyl-, dimethyl ester
• CAS No: 83826-10-2
• MF: C₁₆H₃₀O₄
• MW: 286.407
• CID: 668371
• PubChem ID: 22733695

Butanedioic acid, decyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, decyl-, dimethyl ester
• dimethyl 2-decylbutanedioate
• 83826-10-2
• DTXSID10627924
• SCHEMBL6863926

• Inchi： InChI=1S/C16H30O4/c1-4-5-6-7-8-9-10-11-12-14(16(18)20-3)13-15(17)19-2/h14H,4-13H2,1-3H3
• InChI Key： FUUSMEUQTOULKC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CC(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 286.21440943g/mol
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų